Cas no 481-85-6 (2-Methyl-1,4-naphthalenediol)

2-Methyl-1,4-naphthalenediol is a naphthalene derivative featuring hydroxyl groups at the 1 and 4 positions and a methyl substituent at the 2 position. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, pigments, and pharmaceuticals. Its diol functionality enables participation in condensation and oxidation reactions, while the methyl group enhances solubility and reactivity in certain applications. The compound’s stability under controlled conditions makes it suitable for use in fine chemical manufacturing. It is often employed in research settings for the development of novel organic materials due to its well-defined structural properties. Proper handling and storage are recommended to maintain its integrity.

2-Methyl-1,4-naphthalenediol structure

Product Name:2-Methyl-1,4-naphthalenediol

CAS No:481-85-6

MF:C₁₁H₁₀O₂

MW:174.195903301239

MDL:MFCD00655068

CID:328930

PubChem ID:10209

Update Time:2025-05-27

2-Methyl-1,4-naphthalenediol Chemical and Physical Properties

Names and Identifiers

- 1,4-Naphthalenediol,2-methyl-
- 2-Methyl-1,4-naphthalenediol
- 2-Methyl-1,4-naphtha
- 2-methylnaphthalene-1,4-diol
- Vitamin K4
- VITAMIN K4,CP
- 2-methyl-1,4-dihydroxynaphthalene
- 2-Methyl-1,4-naphthalindiol
- 2-Methyl-1,4-naphthohydroquinone
- Dihydrovitamin K3
- Menadiol
- Methylnaphthohydroquinone
- protrombrovit
- Reduced menadione
- Reduced vitamin K3
- Vitamin K3H2
- Menadiol [BAN]
- A913909
- Menadiol [USAN]
- Oprea1_703615
- CS-0186672
- 1,4-dihydroxy-2-methylnaphthalene
- Menadiol (BAN)
- 2-Methylhydronaphthoquinone
- 2-Methyl-1,4-naphthoquinol
- A1-03295
- BRN 1638194
- 1,4-dihydroxy-2-methyl-naphthalene
- s12105
- NCGC00253592-01
- MFCD00655068
- 481-85-6
- Menadiol [USAN:BAN]
- Tox21_113729
- AS-11639
- NCGC00164511-02
- ZJTLZYDQJHKRMQ-UHFFFAOYSA-N
- FT-0693478
- MENADIOL [WHO-DD]
- DTXCID703247
- CAS-481-85-6
- VITAMINK4
- D08175
- 2-Methyl-naphthalene-1,4-diol
- 1,4-NAPHTHALENEDIOL, 2-METHYL-
- NS00007586
- C07126
- Q192430
- UNII-VQ093653DO
- CHEBI:6746
- VQ093653DO
- EINECS 207-573-8
- MENADIOL [MI]
- HY-W128525
- DTXSID5023247
- NCGC00164511-01
- AKOS006242259
- SR-01000944959
- SR-01000944959-1
- MENADIOL [VANDF]
- SCHEMBL297164
- CHEMBL1405447
- BCP23824
- Tox21_112146
- 1142409-65-1
- MDL： MFCD00655068
- Inchi： 1S/C11H10O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6,12-13H,1H3
- InChI Key： ZJTLZYDQJHKRMQ-UHFFFAOYSA-N
- SMILES： OC1=C(C)C=C(C2C=CC=CC=21)O

Computed Properties

Exact Mass: 174.06800
Monoisotopic Mass: 174.06808
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2.8
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: Crystalline solid
Density: 1.274±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 181 ºC
Boiling Point: 265.17°C (rough estimate)
Flash Point: Not available
Refractive Index: 1.69
Solubility: Very slightly soluble (0.42 g/l) (25 º C),
PSA: 40.46000
LogP: 2.55940

2-Methyl-1,4-naphthalenediol Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store long-term at 2-8°C

2-Methyl-1,4-naphthalenediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WP716-100mg	2-Methyl-1,4-naphthalenediol	481-85-6	97%	100mg	622CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WP716-250mg	2-Methyl-1,4-naphthalenediol	481-85-6	97%	250mg	1345CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WP716-1g	2-Methyl-1,4-naphthalenediol	481-85-6	97%	1g	936.0CNY	2021-07-15
Alichem	A219006092-5g	2-Methylnaphthalene-1,4-diol	481-85-6	97%	5g	$909.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WP716-200mg	2-Methyl-1,4-naphthalenediol	481-85-6	97%	200mg	312.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WP716-50mg	2-Methyl-1,4-naphthalenediol	481-85-6	97%	50mg	131.0CNY	2021-07-15
TRC	M323135-100mg	2-Methyl-1,4-naphthalenediol	481-85-6		100mg	$ 148.00	2023-09-07
TRC	M323135-250mg	2-Methyl-1,4-naphthalenediol	481-85-6		250mg	$ 299.00	2023-09-07
TRC	M323135-500mg	2-Methyl-1,4-naphthalenediol	481-85-6		500mg	$492.00	2023-05-17
TRC	M323135-1g	2-Methyl-1,4-naphthalenediol	481-85-6		1g	$854.00	2023-05-17

2-Methyl-1,4-naphthalenediol Related Literature

1. 352. The structure of β-hydrojuglone and related compounds. Keto–;enols of the naphthalene series

R. H. Thomson J. Chem. Soc. 1950 1737
2. Trinuclear dioxidomolybdenum(vi) complexes derived from benzene-1,3,5-tricarbohydrazide and study of the catalytic activity

Mannar R. Maurya,Devesh Singh,Fernando Avecilla,Akhilesh Sharma,Puneet Gupta New J. Chem. 2023 47 6114
3. Proof of the imidoyl phosphate intermediate for oxidative phosphorylation in [18O]dimethylformamide solution

Jack S. Cohen,Aviva Lapidot J. Chem. Soc. C 1967 1210
4. 402. The reduction of p-quinones with lithium aluminium hydride

E. Boyland,D. Manson J. Chem. Soc. 1951 1837
5. 343. Further studies of dihydroxynaphthalenes

Ng. Ph. Buu-Ho?,Denise Lavit J. Chem. Soc. 1956 1743